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Compound of Interest

Compound Name:
2-Bromo-1-(bromomethyl)-4-

nitrobenzene

Cat. No.: B1283033 Get Quote

An In-depth Technical Guide to 2-Bromo-1-(bromomethyl)-4-nitrobenzene

Introduction
2-Bromo-1-(bromomethyl)-4-nitrobenzene is a polysubstituted aromatic compound with the

IUPAC name 2-bromo-1-(bromomethyl)-4-nitrobenzene.[1] It is a valuable intermediate in

organic synthesis, particularly in the fields of pharmaceuticals and materials science.[2] Its

structure, featuring a nitro group and two different types of bromine substituents—an aryl

bromide and a more reactive benzyl bromide—makes it a versatile building block for the

synthesis of complex molecular architectures. This guide provides a comprehensive overview

of its chemical and physical properties, synthesis, reactivity, and applications for researchers,

scientists, and professionals in drug development.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2-bromo-1-(bromomethyl)-4-
nitrobenzene is presented in Table 1.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1283033?utm_src=pdf-interest
https://www.benchchem.com/product/b1283033?utm_src=pdf-body
https://www.benchchem.com/product/b1283033?utm_src=pdf-body
https://www.benchchem.com/product/b1283033?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/1-bromo-2-bromomethyl-4-nitro-benzene.htm
https://www.smolecule.com/products/s810669
https://www.benchchem.com/product/b1283033?utm_src=pdf-body
https://www.benchchem.com/product/b1283033?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

IUPAC Name 2-bromo-1-(bromomethyl)-4-nitrobenzene

Synonyms 2-bromo-4-nitrobenzyl bromide

CAS Number 940-05-6, 142906-81-8

Molecular Formula C₇H₅Br₂NO₂

Molecular Weight 294.93 g/mol

Appearance Colorless crystalline solid

Melting Point 73-74 °C

Synthesis of 2-Bromo-1-(bromomethyl)-4-
nitrobenzene
The synthesis of 2-bromo-1-(bromomethyl)-4-nitrobenzene can be achieved through the

radical bromination of 2-bromo-4-nitrotoluene. A common method involves the use of N-

bromosuccinimide (NBS) as the bromine source and a radical initiator such as

azobisisobutyronitrile (AIBN).

Experimental Protocol: Radical Bromination of 2-Bromo-
4-nitrotoluene
A general procedure for the synthesis is as follows:

To a solution of 2-bromo-4-nitrotoluene in a suitable solvent (e.g., carbon tetrachloride), N-

bromosuccinimide (NBS) and a catalytic amount of a radical initiator (e.g., AIBN) are added.

The reaction mixture is heated to reflux (around 70-80 °C) and stirred for several hours.

The progress of the reaction is monitored by techniques such as Thin Layer Chromatography

(TLC) or Gas Chromatography (GC).

Upon completion, the reaction mixture is cooled to room temperature, and the succinimide

byproduct is removed by filtration.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1283033?utm_src=pdf-body
https://www.benchchem.com/product/b1283033?utm_src=pdf-body
https://www.benchchem.com/product/b1283033?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The filtrate is concentrated under reduced pressure to yield the crude product.

Purification of the crude product is typically performed by recrystallization or silica gel column

chromatography to afford the pure 2-bromo-1-(bromomethyl)-4-nitrobenzene.
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Synthesis Workflow of 2-Bromo-1-(bromomethyl)-4-nitrobenzene

Start with 2-Bromo-4-nitrotoluene

React with NBS and AIBN in CCl4 at 70-80°C

Monitor reaction by TLC/GC

Cool, filter to remove succinimide

Concentrate filtrate

Purify by recrystallization or column chromatography

Pure 2-Bromo-1-(bromomethyl)-4-nitrobenzene

Chemical Reactivity of 2-Bromo-1-(bromomethyl)-4-nitrobenzene

2-Bromo-1-(bromomethyl)-4-nitrobenzene

Nucleophilic Substitution
(-CH₂Br)

Nu⁻

Nucleophilic Aromatic Substitution
(Ar-Br)

Nu⁻ (harsher conditions)

Nitro Group Reduction
(-NO₂ to -NH₂)

[H]

Cross-Coupling Reactions
(Ar-Br)

Pd catalyst, etc.
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Hypothetical Drug Discovery Pathway

2-Bromo-1-(bromomethyl)-4-nitrobenzene

Reaction with R¹-NH₂

(Nucleophilic Substitution)

Intermediate A

Suzuki Coupling with R²-B(OH)₂

Intermediate B

Nitro Reduction

Drug Candidate Scaffold

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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